Cas no 941906-43-0 (N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methylbenzene-1-sulfonamide)

• Product Name: N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methylbenzene-1-sulfonamide
• CAS No: 941906-43-0
• MF: C₂₀H₂₄N₂O₃S
• MW: 372.481163978577
• CID: 5860273
• PubChem ID: 16927462
• Update Time: 2025-05-25

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS024645365
• N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)-4-methylbenzenesulfonamide
• F2385-0215
• N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methylbenzenesulfonamide
• N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methylbenzene-1-sulfonamide
• 941906-43-0
• Benzenesulfonamide, N-(1-butyl-1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)-4-methyl-

• Inchi： 1S/C20H24N2O3S/c1-3-4-13-22-19-11-8-17(14-16(19)7-12-20(22)23)21-26(24,25)18-9-5-15(2)6-10-18/h5-6,8-11,14,21H,3-4,7,12-13H2,1-2H3
• InChI Key： LMXIUVYKDPPUMX-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3CCCC)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 372.15076381g/mol
• Monoisotopic Mass: 372.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 603.1±65.0 °C(Predicted)
• pka: 9.48±0.20(Predicted)

Additional information on N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methylbenzene-1-sulfonamide

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methylbenzene-1-sulfonamide: A Comprehensive Overview

The compound N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methylbenzene-1-sulfonamide (CAS No. 941906-43-0) is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of sulfonamides, which are widely studied for their versatile properties and applications in drug discovery, material science, and advanced chemical synthesis.

Recent studies have highlighted the unique structural features of this compound. The presence of a tetrahydroquinolin core provides a rigid framework that enhances its stability and bioavailability. The sulfonamide group attached to the benzene ring further contributes to its pharmacokinetic properties, making it an attractive candidate for drug development. Researchers have explored its potential as a kinase inhibitor, which could be pivotal in treating various diseases such as cancer and inflammatory disorders.

One of the most promising aspects of N-(1-butyl-2-oxo...) is its ability to act as a selective inhibitor of specific protein kinases. Kinase inhibitors are critical in modern medicine due to their role in targeting abnormal cell signaling pathways. This compound has shown remarkable selectivity towards certain kinases in vitro, suggesting its potential as a lead molecule for developing novel therapeutic agents.

In addition to its pharmacological applications, this compound has also been investigated for its role in advanced materials science. The sulfonamide group's electron-withdrawing properties make it suitable for use in polymer synthesis and as a stabilizer in high-performance materials. Recent research has demonstrated its ability to enhance the thermal stability and mechanical properties of polymeric materials when incorporated as an additive.

The synthesis of N-(1-butyl...) involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the compound during its synthesis. This has made it more accessible for large-scale production and further research.

Furthermore, computational chemistry studies have provided deeper insights into the molecular interactions of this compound. Quantum mechanical calculations have revealed that the tetrahydroquinolin core plays a crucial role in stabilizing the molecule's conformation, which is essential for its biological activity. These findings have guided researchers in designing analogs with enhanced efficacy and reduced side effects.

Another area where this compound has garnered attention is in environmental chemistry. Its ability to act as a catalyst in certain organic reactions under mild conditions makes it a sustainable alternative to traditional catalysts. This aligns with the growing demand for green chemistry practices that minimize environmental impact while maintaining high efficiency.

In conclusion, N-(1-butyl...) (CAS No. 941906-43-) represents a significant advancement in chemical research with diverse applications across multiple disciplines. Its unique structural features, combined with recent breakthroughs in synthesis and application studies, position it as a key player in future innovations within the chemical sciences.